molecular formula C13H18N2O B8518022 5-methoxy-1-tetralone N,N-dimethylhydrazone

5-methoxy-1-tetralone N,N-dimethylhydrazone

Cat. No.: B8518022
M. Wt: 218.29 g/mol
InChI Key: ZUBMBLGCEIXRBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-methoxy-1-tetralone N,N-dimethylhydrazone is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18N2O

Molecular Weight

218.29 g/mol

IUPAC Name

N-[(5-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino]-N-methylmethanamine

InChI

InChI=1S/C13H18N2O/c1-15(2)14-12-8-4-7-11-10(12)6-5-9-13(11)16-3/h5-6,9H,4,7-8H2,1-3H3

InChI Key

ZUBMBLGCEIXRBS-UHFFFAOYSA-N

Canonical SMILES

CN(C)N=C1CCCC2=C1C=CC=C2OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

35.25 g of 5-methoxy-1-tetralone and 61 ml of N,N-dimethylhydrazine were heated to about 80° under argon for 5 hours. The mixture was left to cool, 200 ml of 10% sodium chloride solution were added and the mixture was extracted several times with diethyl ether. The mixture was dried over sodium sulfate, filtered and evaporated. The oily residue was distilled over a 10 cm Vigreux column. At 85°-95°/0.1 mbar there were obtained 36.4 g (83%) of 5-methoxy-1-tetralone N,N-dimethylhydrazone as a yellow oil.
Quantity
35.25 g
Type
reactant
Reaction Step One
Quantity
61 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two

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